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Compound of Interest

Compound Name: Cerium-139

CAS No.: 13982-30-4

Cat. No.: B14706780

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear decay

properties of Cerium-139 (¹³⁹Ce), a radioisotope with applications in scientific research and

calibration. This document details its half-life, decay constant, and the experimental

methodologies used for their determination, presenting the core data in a structured format for

ease of reference and comparison.

Core Nuclear Properties of Cerium-139
Cerium-139 is a synthetic radioisotope of the element cerium. It decays via electron capture to

Lanthanum-139 (¹³⁹La), a stable isotope. This process involves the capture of an inner atomic

electron by a proton in the nucleus, transforming the proton into a neutron and emitting a

neutrino. The decay is accompanied by the emission of characteristic X-rays and a prominent

gamma ray, which are crucial for its detection and measurement.

The fundamental decay parameters of Cerium-139 are summarized in the table below.
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Parameter Value Unit

Half-life (T₁/₂) 137.64 to 137.66 days

Decay Constant (λ) 5.829 x 10⁻⁸ s⁻¹

Decay Mode Electron Capture (EC) -

Primary Gamma Ray Energy 165.86 keV

Daughter Isotope Lanthanum-139 -

The Decay Pathway of Cerium-139
The decay of Cerium-139 to Lanthanum-139 can be visualized as a direct transition. The

electron capture process results in the formation of a Lanthanum-139 nucleus, which is

predominantly in an excited state and subsequently de-excites by emitting a gamma ray.

Cerium-139 (¹³⁹Ce) Lanthanum-139 (¹³⁹La*) 
 (Excited State)

Electron Capture (EC)
 T₁/₂ = 137.6 days Lanthanum-139 (¹³⁹La) 

 (Stable)

Gamma Emission (γ)
 165.86 keV

Click to download full resolution via product page

Caption: The radioactive decay path of Cerium-139 to stable Lanthanum-139.

Experimental Determination of Half-life and Decay
Constant
The half-life of Cerium-139 is typically determined experimentally using gamma-ray

spectrometry. This method relies on measuring the decrease in the activity of a ¹³⁹Ce sample

over a period of time.

Experimental Workflow: Gamma-Ray Spectrometry
The general workflow for determining the half-life of Cerium-139 using gamma-ray

spectrometry is as follows:
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Sample Preparation & Setup

Data Acquisition

Data Analysis

Prepare a calibrated
Cerium-139 source

Set up a High-Purity
Germanium (HPGe) detector

Calibrate the detector for
energy and efficiency

Measure the initial activity (A₀)
by counting gamma rays at 165.86 keV

Record the time (t)

Periodically measure the activity (A)
over an extended period

(several half-lives if possible)

Subtract background radiation
from each measurement

Plot the natural logarithm of activity (ln(A))
versus time (t)

Perform a linear regression on the data points

The slope of the line equals
the negative decay constant (-λ)

Calculate the half-life using
T₁/₂ = ln(2)/λ

Click to download full resolution via product page

Caption: Workflow for determining the half-life of Cerium-139 via gamma-ray spectrometry.
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Detailed Methodologies
1. Sample Preparation and Isotope Production:

Cerium-139 can be produced by irradiating a stable Lanthanum-139 target with protons in a

cyclotron. The nuclear reaction is ¹³⁹La(p,n)¹³⁹Ce. Following irradiation, the ¹³⁹Ce is chemically

separated and purified to create a source of known activity.

2. Gamma-Ray Spectrometry Setup:

A high-purity germanium (HPGe) detector is preferred for its excellent energy resolution, which

allows for the clear identification and quantification of the 165.86 keV gamma-ray peak from

¹³⁹Ce decay. The detector is coupled to a multichannel analyzer (MCA) to acquire the energy

spectrum. The sample is placed at a fixed and reproducible distance from the detector to

ensure consistent counting geometry throughout the experiment.

3. Data Acquisition:

The initial activity of the ¹³⁹Ce source is measured by acquiring a gamma-ray spectrum for a

predetermined amount of time. The number of counts in the 165.86 keV photopeak is recorded.

This measurement is repeated at regular intervals over a period comparable to or longer than

the expected half-life of ¹³⁹Ce. The time of each measurement is precisely recorded.

4. Data Analysis:

Background Subtraction: For each measurement, a background spectrum is acquired with

the ¹³⁹Ce source removed. This background is then subtracted from the corresponding

sample spectrum to correct for environmental radioactivity.

Peak Analysis: The net counts in the 165.86 keV photopeak for each measurement are

determined.

Decay Curve Plotting: The natural logarithm of the net counts (which is proportional to the

activity) is plotted against the elapsed time. According to the law of radioactive decay, this

plot should yield a straight line.
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Calculation of Decay Constant and Half-Life: A linear regression is performed on the data

points. The slope of the resulting line is equal to the negative of the decay constant (-λ). The

half-life (T₁/₂) is then calculated using the formula: T₁/₂ = ln(2) / λ.

Conclusion
The decay characteristics of Cerium-139, particularly its well-defined half-life and distinct

gamma-ray emission, make it a valuable tool in nuclear science and for the calibration of

radiation detection instruments. The experimental methodology outlined, centered on gamma-

ray spectrometry, provides a reliable and accurate means of determining its fundamental decay

properties. This technical guide serves as a foundational resource for professionals working

with or considering the use of this radioisotope in their research and development endeavors.

To cite this document: BenchChem. [Unveiling the Decay Characteristics of Cerium-139: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14706780/docs#unveiling-the-decay-characteristics-
of-cerium-139-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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